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Compound of Interest

Compound Name: UNC2881

Cat. No.: B611994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UNC2881 is a potent and specific inhibitor of Mer tyrosine kinase (MerTK), a member of the

TAM (Tyro3, Axl, Mer) receptor tyrosine kinase subfamily.[1][2][3] It demonstrates high

selectivity for MerTK with an IC50 value of 4.3 nM, distinguishing it from other TAM kinases like

Axl (IC50 = 360 nM) and Tyro3 (IC50 = 250 nM).[1][4][5] In cellular assays, UNC2881 inhibits

Mer kinase phosphorylation with an IC50 of 22 nM.[4][5][6] Due to its role in processes like

platelet aggregation and macrophage activity, UNC2881 is a valuable tool for research in

thrombosis, inflammation, and oncology.[3][6]

Proper preparation of a stock solution is critical for obtaining reliable and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for UNC2881.

This document provides a detailed protocol for preparing, storing, and using UNC2881 stock

solutions.

Quantitative Data Summary
The following tables summarize the key properties and specifications for UNC2881.

Table 1: Chemical and Physical Properties
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Property Value

Molecular Weight 463.58 g/mol [1][4][5]

Chemical Formula C₂₅H₃₃N₇O₂[1][4][5]

CAS Number 1493764-08-1[1][4][5]

Appearance White to off-white solid[5]

Table 2: Solubility Data

Solvent Concentration Notes

DMSO
30 - 92 mg/mL (approx. 65 -

198 mM)[1][4]

Use fresh, anhydrous DMSO

as moisture can reduce

solubility.[4] Sonication or

warming to 60°C may be

required to achieve higher

concentrations.[5][7]

Ethanol ~5 - 7 mg/mL[4] Heating may be required.[7]

Water Insoluble[4]

DMF 30 mg/mL[1]

Table 3: Recommended Storage Conditions

Form Temperature Duration Recommendations

Solid Powder -20°C 3 years[4][5][7] Store in a desiccator.

DMSO Stock Solution -80°C 1 - 2 years[4][5]

Recommended.

Aliquot to avoid

freeze-thaw cycles.[4]

[8]

DMSO Stock Solution -20°C 1 month - 1 year[4][5]
Suitable for shorter-

term storage.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the biological context and experimental application of

UNC2881.
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Caption: MerTK signaling pathway inhibited by UNC2881.
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Stock Solution Preparation

In Vitro Experiment

1. Weigh UNC2881 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate
to Dissolve

4. Aliquot and Store at -80°C

5. Thaw Aliquot

Use in Experiment

6. Prepare Working Solution
in Culture Medium

7. Treat Cells

8. Analyze Results
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Caption: Experimental workflow for using UNC2881.
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Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of UNC2881 in DMSO.

Adjust volumes as needed for different concentrations.

Materials
UNC2881 powder (MW = 463.58 g/mol )

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer and/or sonicator

Appropriate Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure
Pre-Weighing Preparation: Before opening, bring the UNC2881 vial to room temperature to

prevent moisture condensation.

Weighing UNC2881:

Carefully weigh out a precise amount of UNC2881 powder. For example, to prepare 1 mL

of a 10 mM solution, weigh 4.64 mg of UNC2881.

Calculation:Volume (L) x Concentration (mol/L) x MW (g/mol) = Mass (g)

0.001 L x 0.01 mol/L x 463.58 g/mol = 0.00464 g = 4.64 mg

Dissolution:

Transfer the weighed powder to a sterile vial.
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Add the calculated volume of anhydrous DMSO (e.g., 1 mL for 4.64 mg). Using fresh

DMSO is crucial as it is hygroscopic, and absorbed water can significantly decrease the

solubility of UNC2881.[4]

Cap the vial tightly and vortex thoroughly for several minutes.

Ensuring Complete Dissolution:

Visually inspect the solution against a light source for any undissolved particulates.

If particulates remain, sonicate the vial in a water bath for 5-10 minutes.[7] Gentle warming

(up to 37°C) can also aid dissolution.[9] Avoid excessive heat.

Storage:

Once fully dissolved, divide the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This practice prevents contamination and degradation from

repeated freeze-thaw cycles.[4][8]

Label each aliquot clearly with the compound name, concentration, and date.

Store the aliquots at -80°C for long-term stability (up to 2 years).[5]

Application Notes
Dilution for In Vitro Cell-Based Assays

Working Solution: To prepare a working solution, the DMSO stock is serially diluted in cell

culture medium.

Final DMSO Concentration: It is critical to keep the final concentration of DMSO in the cell

culture below 0.5%, and ideally below 0.1%, to avoid solvent-induced cytotoxicity.[8][10]

Vehicle Control: Always include a vehicle control in your experiments, which consists of cells

treated with the same final concentration of DMSO in the culture medium without the

inhibitor.[11]

Precipitation: UNC2881 may precipitate when the DMSO stock is diluted into an aqueous

medium. If this occurs, vortexing or brief sonication can often redissolve the compound.[9]
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Formulation for In Vivo Animal Studies
Direct injection of a DMSO-based solution is often not suitable for animal studies due to toxicity

and poor solubility. A co-solvent formulation is typically required.

Example Formulation: A common formulation involves a multi-step dilution. For instance, a

clear solution can be prepared with a final solvent ratio of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.[5][12]

Preparation: To prepare this formulation, first dilute the UNC2881 DMSO stock into PEG300,

mix well, then add Tween-80, mix again, and finally add saline to reach the final volume.[5]

Fresh Preparation: Working solutions for in vivo experiments should be prepared fresh on

the day of use.[5]

Stability and Handling
Freeze-Thaw Cycles: Avoid repeated freezing and thawing of the stock solution, as this can

compromise its stability.[4][8] Aliquoting is the best practice to prevent this.

Hygroscopic Nature of DMSO: DMSO readily absorbs moisture from the air, which can lead

to compound precipitation over time.[13] Always use anhydrous DMSO and keep vials tightly

sealed.

Safety: Handle UNC2881 and DMSO with appropriate safety precautions in a well-ventilated

area, wearing gloves and eye protection. DMSO can facilitate the absorption of substances

through the skin.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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